molecular formula C14H20N2O B7512032 N-(2-ethyl-6-methylphenyl)pyrrolidine-1-carboxamide

N-(2-ethyl-6-methylphenyl)pyrrolidine-1-carboxamide

Cat. No. B7512032
M. Wt: 232.32 g/mol
InChI Key: SSRGMHVYFGFALQ-UHFFFAOYSA-N
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Description

N-(2-ethyl-6-methylphenyl)pyrrolidine-1-carboxamide, commonly known as EMC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. EMC belongs to the class of pyrrolidine carboxamide derivatives and has a unique chemical structure that makes it a promising candidate for research in the pharmaceutical, medicinal, and agricultural industries.

Mechanism of Action

The mechanism of action of EMC is not fully understood, but it is believed to act on various molecular targets in the body. It has been shown to modulate the activity of various neurotransmitters, including dopamine and norepinephrine, by binding to their respective receptors. It has also been shown to inhibit the activity of various enzymes, including cyclooxygenase and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
EMC has been shown to have various biochemical and physiological effects in the body. It has been shown to have analgesic and anti-inflammatory effects, which are believed to be due to its ability to inhibit the activity of cyclooxygenase and lipoxygenase enzymes. It has also been shown to modulate the activity of various neurotransmitters, which may explain its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EMC in lab experiments is its unique chemical structure, which makes it a promising candidate for research in various fields. It is also relatively easy to synthesize, which makes it readily available for research purposes.
One of the limitations of using EMC in lab experiments is the lack of knowledge regarding its mechanism of action. This makes it difficult to design experiments that specifically target its molecular targets. Additionally, there is limited information available regarding its toxicity and safety profile, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on EMC. One potential direction is to further investigate its potential use as an analgesic and anti-inflammatory agent. This could involve designing experiments to specifically target its molecular targets and studying its toxicity and safety profile in more detail.
Another potential direction is to investigate its potential use in the treatment of neurological disorders, such as Parkinson's disease and addiction. This could involve designing experiments to study its effects on various neurotransmitters and studying its safety and efficacy in animal models.
Finally, there is potential for further research on EMC's use in sustainable agriculture. This could involve designing experiments to study its efficacy against various pests and weeds and studying its safety and environmental impact.

Synthesis Methods

EMC can be synthesized using various methods, including the reaction of 2-ethyl-6-methylphenylamine with pyrrolidine-1-carboxylic acid, followed by the addition of a suitable reagent. Another method involves the reaction of 2-ethyl-6-methylphenylamine with pyrrolidine-1-carboxylic acid chloride in the presence of a base. The yield of EMC can be improved by optimizing reaction conditions such as temperature, reaction time, and reagent concentration.

Scientific Research Applications

EMC has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and agriculture. In medicinal chemistry, EMC has shown promising results as an analgesic and anti-inflammatory agent. It has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.
In neuroscience, EMC has been shown to modulate the activity of various neurotransmitters, including dopamine and norepinephrine. It has also been studied for its potential use in the treatment of addiction and depression.
In agriculture, EMC has been studied for its potential use as a pesticide and herbicide. It has been shown to have high efficacy against various pests and weeds, making it a promising candidate for use in sustainable agriculture.

properties

IUPAC Name

N-(2-ethyl-6-methylphenyl)pyrrolidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H20N2O/c1-3-12-8-6-7-11(2)13(12)15-14(17)16-9-4-5-10-16/h6-8H,3-5,9-10H2,1-2H3,(H,15,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SSRGMHVYFGFALQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=CC(=C1NC(=O)N2CCCC2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H20N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

232.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-ethyl-6-methylphenyl)pyrrolidine-1-carboxamide

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